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Compound of Interest

Compound Name: Butanediol diacrylate

Cat. No.: B086089

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Butanediol diacrylate in a
laboratory setting. Adherence to these guidelines is critical for ensuring the safety of
researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Butanediol diacrylate is a hazardous chemical that poses several risks.[1] It is harmful in
contact with skin and if swallowed.[2][3] It causes severe skin burns, eye damage, and may
lead to an allergic skin reaction.[2][4][5] Inhalation of vapors or mists can cause respiratory
irritation and may lead to lung edema.[1][6]

Summary of Hazards:

Acute Dermal Toxicity: Harmful upon skin contact.[5]

Skin Corrosion/Irritation: Causes severe burns.[5]

Serious Eye Damage/Irritation: Can cause serious eye damage.[5]

Skin Sensitization: May trigger an allergic skin reaction.[5]

Ingestion: Harmful if swallowed and can cause chemical burns to the digestive tract.[1][3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Butanediol
diacrylate. Engineering controls, such as using a chemical fume hood, should always be the
primary method of exposure control.[4]

PPE Category Specification

] Chemical splash goggles and a full face shield
Eye and Face Protection )
are required.[1][7]

Chemical-resistant gloves, such as nitrile or
Hand Protection butyl rubber, are necessary. A thickness of >0.5

mm is recommended.[8][9]

A lab coat or chemical-resistant coveralls should
Body Protection be worn.[4][5] For tasks with a high risk of
splashing, a PVC apron is advised.[1]

An approved respirator with an organic vapor
Respiratory Protection cartridge is required if ventilation is inadequate

or when working with heated material.[1][8]

Operational Plan for Handling

A systematic approach is crucial for the safe handling of Butanediol diacrylate.
Step 1: Preparation

o Ensure a safety shower and eye wash station are readily accessible and have been tested.

[4]
o Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[4]

» Assemble all necessary equipment and materials before beginning work to avoid leaving the
designated area.

e Don all required PPE as specified in the table above.
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Step 2: Handling and Use

» Avoid all direct personal contact with the chemical.[1]

o Dispense the liquid carefully to prevent splashing.

o Keep containers tightly sealed when not in use.[4]

e If heating is necessary, do not exceed 60°C (140°F).[1]

Step 3: Post-Handling

e Thoroughly wash hands and any exposed skin with soap and water after handling.[10]
» Decontaminate all work surfaces.

» Remove and properly store or dispose of PPE. Contaminated clothing should not be taken
out of the workplace and must be washed before reuse.[2]

Emergency and First Aid Procedures

Immediate action is critical in the event of an exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.
[5][6] Seek immediate medical attention from an

ophthalmologist.[2]

Skin Contact

Immediately remove all contaminated clothing
and shoes.[6] Wash the affected area with soap
and plenty of water for at least 15 minutes.[10]

Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air immediately.[5]
[10] If the person is not breathing, provide
artificial respiration.[10] Lay the patient down
and keep them warm and rested.[1][6] Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[5][10] Have the
person rinse their mouth with water and drink
one or two glasses of water, if they are
conscious.[2][10] Never give anything by mouth
to an unconscious person.[10] Seek immediate

medical attention.[1]

Spill and Disposal Plan

Spill Response:

e Minor Spills:

o Evacuate non-essential personnel from the area.[4]

o Wearing appropriate PPE, absorb the spill with an inert material such as sand or

vermiculite.[4]

o Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.[4]
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e Major Spills:

o Evacuate the area immediately and move upwind.[1]

o Alert emergency responders and inform them of the location and nature of the hazard.[1]
Waste Disposal:

« Butanediol diacrylate and any contaminated materials must be disposed of as hazardous
waste.[1]

» All waste must be handled in accordance with local, state, and federal regulations.[1]
o Collect waste in clearly labeled, sealed containers.

o Consult with your institution's environmental health and safety department for specific
disposal procedures.

Physical and Chemical Properties

Property Value

Appearance Colorless liquid[1]

Odor Pleasant[5]

Boiling Point 83 °C/181.4 °F at 0.3 mmHg[5]
Flash Point > 110 °C /> 230 °F[5]

Density 1.03 g/mL at 25 °C[7]

Molecular Weight 198.22 g/mol [3][7]

Workflow for Safe Handling and Emergency
Response
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Butanediol Diacrylate: Safe Handling and Emergency Workflow

Start: Prepare for Handling

:

Don Appropriate PPE

l

Work in Chemical Fume Hood

Handle Butanediol Diacrylate

Spill or Exposure Occurs

Exposure

Post-Handling Procedures
(Decontaminate, Wash)

End of Procedure

Initiate Spill Response Administer First Aid

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Butanediol diacrylate and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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